![molecular formula C14H13N5OS2 B256553 2-((1-phenyl-1H-tetrazol-5-yl)thio)-N-(thiophen-2-ylmethyl)acetamide](/img/structure/B256553.png)
2-((1-phenyl-1H-tetrazol-5-yl)thio)-N-(thiophen-2-ylmethyl)acetamide
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Overview
Description
2-((1-phenyl-1H-tetrazol-5-yl)thio)-N-(thiophen-2-ylmethyl)acetamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is synthesized using a specific method, and its mechanism of action and biochemical effects have been investigated in various studies. In
Mechanism of Action
The mechanism of action of 2-((1-phenyl-1H-tetrazol-5-yl)thio)-N-(thiophen-2-ylmethyl)acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in inflammation. It may also inhibit the activity of various kinases and transcription factors, which are involved in cell signaling and gene expression.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, and it may also have anti-cancer effects. This compound may also have neuroprotective effects and may be useful for treating neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-((1-phenyl-1H-tetrazol-5-yl)thio)-N-(thiophen-2-ylmethyl)acetamide in lab experiments is its potential as a therapeutic agent for various diseases. This compound has been shown to have anti-inflammatory and anti-cancer properties, and it may also be useful for treating neurological disorders. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for research on 2-((1-phenyl-1H-tetrazol-5-yl)thio)-N-(thiophen-2-ylmethyl)acetamide. One area of interest is the development of new synthetic methods for this compound that may improve its yield and purity. Another area of interest is the optimization of its therapeutic potential for various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects. Overall, this compound is a promising compound for scientific research, and further studies are needed to fully explore its potential applications.
Synthesis Methods
The synthesis of 2-((1-phenyl-1H-tetrazol-5-yl)thio)-N-(thiophen-2-ylmethyl)acetamide involves a multi-step process. First, 1-phenyl-1H-tetrazol-5-yl thiol is reacted with 2-bromoacetophenone to form 2-(1-phenyl-1H-tetrazol-5-yl)thioacetophenone. This intermediate is then reacted with thiophen-2-ylmethylamine to form the final product, this compound. The synthesis method has been optimized for high yield and purity, and the resulting compound has been characterized using various analytical techniques.
Scientific Research Applications
2-((1-phenyl-1H-tetrazol-5-yl)thio)-N-(thiophen-2-ylmethyl)acetamide has been studied extensively for its potential applications in scientific research. One of the main areas of interest is its potential as a therapeutic agent for various diseases. Studies have shown that this compound has anti-inflammatory and anti-cancer properties, and it may also be useful for treating neurological disorders.
properties
Molecular Formula |
C14H13N5OS2 |
---|---|
Molecular Weight |
331.4 g/mol |
IUPAC Name |
2-(1-phenyltetrazol-5-yl)sulfanyl-N-(thiophen-2-ylmethyl)acetamide |
InChI |
InChI=1S/C14H13N5OS2/c20-13(15-9-12-7-4-8-21-12)10-22-14-16-17-18-19(14)11-5-2-1-3-6-11/h1-8H,9-10H2,(H,15,20) |
InChI Key |
AGCFGMRJYNGOCI-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)N2C(=NN=N2)SCC(=O)NCC3=CC=CS3 |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NN=N2)SCC(=O)NCC3=CC=CS3 |
Origin of Product |
United States |
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